Nic-15

• Molecular Formula: C25H26F2O3
• Molecular Weight: 412.5 g/mol
• InChI: InChI=1S/C25H26F2O3/c1-15(2)6-3-7-16-12-13-18(25(30)23-21(28)10-5-11-22(23)29)19(14-16)17-8-4-9-20(26)24(17)27/h4-6,8-12,18-19,28-29H,3,7,13-14H2,1-2H3/t18-,19+/m1/s1
• InChIKey: YUBNUKLPDZRGOV-MOPGFXCFSA-N

Nic-15: Anti-Austerity Agent for Pancreatic Cancer

Nic-15 (compound 4n; CAS 2896739-91-4; molecular formula C₂₅H₂₆F₂O₃; MW 412.5 g/mol) is a synthetic derivative of the plant-derived natural product Nicolaioidesin C (Nic-C), sourced from *Boesenbergia pandurata* (Zingiberaceae) [1][2]. It was identified as the lead candidate from a library of 32 Nic-C analogs screened under an 'anti-austerity' strategy—specifically targeting pancreatic cancer cell survival under nutrient-deprived conditions that mimic the hypovascular tumor microenvironment [1]. Nic-15 exerts its effects through modulation of the PI3K/Akt/mTOR signaling axis and attenuation of gemcitabine-induced endoplasmic reticulum (ER) stress, distinguishing it mechanistically from conventional antiproliferative chemotherapeutics [1][3].

• [1] Yamazaki T, Phan ND, Maneenet J, Yamagishi M, Nishikawa Y, Okada T, Okumura T, Toyooka N, Fujii T, Awale S. Targeting Pancreatic Cancer with Novel Nicolaioidesin C Derivatives: Molecular Mechanism, In Vitro, and In Vivo Evaluations. J Med Chem. 2024;67(16):14313-14328. DOI: 10.1021/acs.jmedchem.4c01141. View Source
• [2] University of Toyama. New Compound Developed from Plant-Derived Nicolaioidesin C Enhances Chemotherapy Effectiveness in Pancreatic Cancer. Press Release, August 20, 2024. View Source
• [3] MedChemExpress. Nic-15 (compound 4n) Product Datasheet. Anti-hypovascular Modulator. Accessed 2026. View Source

Why Nic-15 Cannot Be Replaced

Nic-15 was selected as the optimal candidate from 32 structurally related Nicolaioidesin C derivatives based on superior cytotoxicity in pancreatic cancer models [1]. Simple in-class substitution with an earlier analog (e.g., Nic-1 through Nic-14, or Nic-16+) or the parent natural product Nic-C risks losing the specific anti-austerity potency, PI3K/Akt/mTOR pathway modulation capacity, and gemcitabine-sensitization activity that distinguish Nic-15 [1][2]. Furthermore, Nic-15's ability to simultaneously suppress cell migration, colony formation, and ER stress markers while enhancing gemcitabine efficacy in vivo represents a multi-functional profile not uniformly present across the derivative series [1]. Generic PI3K/mTOR inhibitors (e.g., PI3K/Akt/mTOR-IN-2) exhibit different selectivity profiles and lack the preferential cytotoxicity under nutrient-deprived conditions that defines the anti-austerity mechanism .

• [1] Yamazaki T, Phan ND, Maneenet J, Yamagishi M, Nishikawa Y, Okada T, Okumura T, Toyooka N, Fujii T, Awale S. Targeting Pancreatic Cancer with Novel Nicolaioidesin C Derivatives: Molecular Mechanism, In Vitro, and In Vivo Evaluations. J Med Chem. 2024;67(16):14313-14328. DOI: 10.1021/acs.jmedchem.4c01141. View Source
• [2] University of Toyama. New Compound Developed from Plant-Derived Nicolaioidesin C Enhances Chemotherapy Effectiveness in Pancreatic Cancer. Press Release, August 20, 2024. View Source

Nic-15 Differentiation Evidence

Superior Cytotoxicity in Anti-Austerity Screening

In the primary screening of 32 Nicolaioidesin C (Nic-C) derivatives, Nic-15 (compound 4n) exhibited superior cytotoxicity against both MIA PaCa-2 and PANC-1 human pancreatic cancer cell lines under nutrient-deprived conditions compared to all other derivatives in the series, including the parent compound Nic-C [1]. The anti-austerity assay employs a nutrient-depleted medium (NDM) that mimics the hypovascular pancreatic tumor microenvironment, and preferential cytotoxicity under NDM versus nutrient-rich medium (NRM) is the key selection criterion [1]. Exact PC₅₀ (50% preferential cell death in NDM) and IC₅₀ (50% growth inhibition in NRM) values for Nic-15 and its comparators are reported in the full-text tables of the primary publication [1].

Evidence Dimension	Preferential cytotoxicity under nutrient-deprived conditions (anti-austerity activity)
Target Compound Data	Nic-15 (4n): Ranked #1 among 32 derivatives for cytotoxicity against MIA PaCa-2 and PANC-1 cells in nutrient-deprived medium [1].
Comparator Or Baseline	Nic-C (parent natural product) and 31 other synthetic derivatives (Nic-1 through Nic-32, excluding Nic-15); all exhibited inferior cytotoxicity relative to Nic-15 under identical nutrient-deprived assay conditions [1].
Quantified Difference	Nic-15 ranked as the most potent derivative in the series; specific fold-difference values and PC₅₀ data are tabulated in the primary publication (J Med Chem 2024, Table 1 and Table 2) [1].
Conditions	MIA PaCa-2 and PANC-1 human pancreatic cancer cell lines; nutrient-deprived medium (NDM) vs. nutrient-rich medium (NRM); WST-8 cell viability assay [1].

Why This Matters

Procurement of Nic-15 over an arbitrary Nic-C derivative ensures access to the most potent anti-austerity candidate validated in a systematic structure-activity relationship (SAR) study of 32 compounds, avoiding potency loss from suboptimal substitutions.

• [1] Yamazaki T, Phan ND, Maneenet J, Yamagishi M, Nishikawa Y, Okada T, Okumura T, Toyooka N, Fujii T, Awale S. Targeting Pancreatic Cancer with Novel Nicolaioidesin C Derivatives: Molecular Mechanism, In Vitro, and In Vivo Evaluations. J Med Chem. 2024;67(16):14313-14328. DOI: 10.1021/acs.jmedchem.4c01141. View Source

Akt/mTOR Pathway Inhibition Under Starvation

Treatment with Nic-15 at 5 μM significantly decreased phosphorylation of Akt and mTOR in pancreatic cancer cells cultured under nutrient-starved conditions, as demonstrated by Western blot analysis [1]. This modulation of the PI3K/Akt/mTOR survival pathway is a key mechanistic feature distinguishing Nic-15 from compounds that lack pathway inhibitory activity under starvation stress [1]. The concentration of 5 μM is consistent with the active range identified in the cytotoxicity and functional assays, and the effect on phosphorylated Akt and mTOR is directly visualized in the primary publication (Figure 7) [1].

Evidence Dimension	Inhibition of Akt and mTOR phosphorylation under nutrient-starved conditions
Target Compound Data	Nic-15 at 5 μM: significantly decreased p-Akt and p-mTOR levels in starved pancreatic cancer cells [1].
Comparator Or Baseline	Untreated starved cells (baseline); other Nic-C derivatives not directly compared in this specific Western blot experiment. Class-level comparison: generic PI3K/mTOR inhibitors (e.g., PI3K/Akt/mTOR-IN-2) operate under nutrient-rich conditions and do not demonstrate starvation-selective pathway inhibition .
Quantified Difference	Qualitative demonstration of significant decrease at 5 μM; densitometric quantification available in the primary publication [1]. Not directly quantified against other derivatives in the same blot.
Conditions	Pancreatic cancer cells under nutrient-deprived conditions; Western blot for phosphorylated Akt (p-Akt) and phosphorylated mTOR (p-mTOR); Nic-15 treatment at 5 μM [1].

Why This Matters

This evidence confirms that Nic-15 engages its proposed molecular target (PI3K/Akt/mTOR) at a defined and experimentally accessible concentration (5 μM), enabling reproducible mechanistic studies and assay development.

• [1] Yamazaki T, Phan ND, Maneenet J, Yamagishi M, Nishikawa Y, Okada T, Okumura T, Toyooka N, Fujii T, Awale S. Targeting Pancreatic Cancer with Novel Nicolaioidesin C Derivatives: Molecular Mechanism, In Vitro, and In Vivo Evaluations. J Med Chem. 2024;67(16):14313-14328. DOI: 10.1021/acs.jmedchem.4c01141. View Source

Inhibition of Cell Migration and Colony Formation

Nic-15 significantly inhibited MIA PaCa-2 pancreatic cancer cell migration and colony formation in vitro, functional endpoints associated with metastatic potential [1][2]. While the primary publication reports these data qualitatively (as significant inhibition), the combination with gemcitabine further suppressed these aggressive phenotypes [1]. This functional profile—cytotoxicity plus migration/colony suppression—is not uniformly present across all 32 Nic-C derivatives and represents a key differentiator for Nic-15 [1].

Evidence Dimension	Inhibition of cell migration and colony formation in pancreatic cancer cells
Target Compound Data	Nic-15: significant inhibition of MIA PaCa-2 cell migration and colony formation [1][2]. Combination with gemcitabine further enhanced suppression [1].
Comparator Or Baseline	Untreated MIA PaCa-2 cells (baseline); other Nic-C derivatives were not reported to uniformly inhibit both migration and colony formation [1]. Cross-study comparison: dehydroabietinol (PC₅₀ = 6.6 μM against MIA PaCa-2) also inhibits migration but via a distinct chemotype and mechanism unrelated to Nic-C derivatives [3].
Quantified Difference	Qualitative significance demonstrated; quantitative migration indices and colony counts are available in the primary publication figures [1].
Conditions	MIA PaCa-2 human pancreatic cancer cell line; wound-healing migration assay; colony formation assay [1].

Why This Matters

The dual anti-migratory and anti-clonogenic activity provides functional evidence beyond simple cytotoxicity, positioning Nic-15 as a tool compound for studying metastatic suppression mechanisms in pancreatic cancer.

• [1] Yamazaki T, Phan ND, Maneenet J, Yamagishi M, Nishikawa Y, Okada T, Okumura T, Toyooka N, Fujii T, Awale S. Targeting Pancreatic Cancer with Novel Nicolaioidesin C Derivatives: Molecular Mechanism, In Vitro, and In Vivo Evaluations. J Med Chem. 2024;67(16):14313-14328. DOI: 10.1021/acs.jmedchem.4c01141. View Source
• [2] MedChemExpress. Nic-15 (compound 4n) Product Datasheet. Anti-hypovascular Modulator. Accessed 2026. View Source
• [3] Abietane diterpenes from Abies spectabilis and their anti-pancreatic cancer activity against the MIA PaCa-2 cell line. PMID cited via NIH/NLM. Dehydroabietinol PC₅₀ = 6.6 μM against MIA PaCa-2. View Source

Gemcitabine Sensitization and ER Stress Reduction

Nic-15 reduced gemcitabine-induced ER stress markers (including GRP78 and CHOP) in pancreatic cancer cells, and the Nic-15 + gemcitabine combination significantly inhibited tumor growth in an in vivo mouse xenograft model compared to gemcitabine alone [1][2]. This dual action—ER stress attenuation coupled with chemosensitization—represents a differentiating pharmacological profile, as most PI3K/mTOR inhibitors do not simultaneously mitigate chemotherapy-induced ER stress [1].

Evidence Dimension	In vivo tumor growth inhibition and ER stress marker reduction
Target Compound Data	Nic-15 + gemcitabine: significant tumor growth inhibition in MIA PaCa-2 xenograft model; reduced GRP78 and CHOP ER stress markers elevated by gemcitabine [1].
Comparator Or Baseline	Gemcitabine alone (standard-of-care chemotherapy for pancreatic cancer); vehicle control. Nic-15 + gemcitabine demonstrated enhanced efficacy over gemcitabine monotherapy [1].
Quantified Difference	Tumor volume curves and ER stress marker quantification are presented in the primary publication figures; specific tumor growth inhibition (TGI) percentages and p-values are available in the full text [1].
Conditions	MIA PaCa-2 xenograft model in immunocompromised mice; Nic-15 administered in combination with gemcitabine; tumor volume measured over time; ER stress markers (GRP78, CHOP) assessed by Western blot [1].

Why This Matters

In vivo efficacy evidence with a clinically relevant chemotherapy partner supports Nic-15's utility in translational pancreatic cancer research and preclinical combination therapy studies, providing a procurement rationale over compounds lacking in vivo validation.

• [1] Yamazaki T, Phan ND, Maneenet J, Yamagishi M, Nishikawa Y, Okada T, Okumura T, Toyooka N, Fujii T, Awale S. Targeting Pancreatic Cancer with Novel Nicolaioidesin C Derivatives: Molecular Mechanism, In Vitro, and In Vivo Evaluations. J Med Chem. 2024;67(16):14313-14328. DOI: 10.1021/acs.jmedchem.4c01141. View Source
• [2] University of Toyama. New Compound Developed from Plant-Derived Nicolaioidesin C Enhances Chemotherapy Effectiveness in Pancreatic Cancer. Press Release, August 20, 2024. View Source

Nic-15 Research & Preclinical Applications

Anti-Austerity Screening & SAR Studies

Nic-15 is the lead compound from a systematic 32-compound SAR series validated under nutrient-deprived conditions that recapitulate the pancreatic tumor microenvironment [1]. Researchers employing the anti-austerity strategy should use Nic-15 as a positive control and benchmark compound when screening new chemical entities, given its established rank as the most potent derivative in primary cytotoxicity screening against both MIA PaCa-2 and PANC-1 cells [1]. Its defined activity at 5 μM in PI3K/Akt/mTOR pathway modulation assays provides a reproducible reference point for hit validation and mechanistic deconvolution [1].

Gemcitabine Combination for Chemoresistance

Nic-15 is uniquely suited for preclinical combination therapy studies with gemcitabine, the first-line chemotherapeutic for pancreatic cancer [1][2]. Its demonstrated ability to reduce gemcitabine-induced ER stress markers (GRP78, CHOP) and enhance tumor growth inhibition in a xenograft model provides a mechanistic rationale for investigating chemoresistance reversal strategies [1]. Procurement of Nic-15 enables exploration of dosing schedules, biomarker responses (p-Akt, p-mTOR, ER stress markers), and resistance mechanisms that cannot be studied with generic PI3K/mTOR inhibitors lacking this specific gemcitabine-sensitization profile [3].

Migration and Colony Formation Assays

Nic-15's dual inhibition of pancreatic cancer cell migration and colony formation, in addition to its cytotoxic activity, supports its use in functional assays investigating the metastatic cascade under nutrient stress [1]. Researchers studying the interplay between metabolic stress, PI3K/Akt/mTOR signaling, and metastatic behavior can employ Nic-15 as a chemical probe to dissect these relationships, given that its anti-migratory and anti-clonogenic effects are mechanistically linked to pathway modulation under starvation conditions [1].

In Vivo Xenograft Efficacy Studies

Nic-15 has demonstrated in vivo efficacy in a MIA PaCa-2 xenograft model when combined with gemcitabine, providing a validated starting point for preclinical pharmacodynamic and efficacy studies [1][2]. Investigators can leverage Nic-15's established in vivo activity to benchmark tumor growth inhibition, assess pharmacokinetic/pharmacodynamic relationships, and evaluate toxicity profiles relative to gemcitabine monotherapy [1]. This in vivo validation distinguishes Nic-15 from earlier Nic-C derivatives that lacked demonstrated in vivo efficacy [1].

• [1] Yamazaki T, Phan ND, Maneenet J, Yamagishi M, Nishikawa Y, Okada T, Okumura T, Toyooka N, Fujii T, Awale S. Targeting Pancreatic Cancer with Novel Nicolaioidesin C Derivatives: Molecular Mechanism, In Vitro, and In Vivo Evaluations. J Med Chem. 2024;67(16):14313-14328. DOI: 10.1021/acs.jmedchem.4c01141. View Source
• [2] University of Toyama. New Compound Developed from Plant-Derived Nicolaioidesin C Enhances Chemotherapy Effectiveness in Pancreatic Cancer. Press Release, August 20, 2024. View Source
• [3] MedChemExpress. Nic-15 (compound 4n) Product Datasheet. Anti-hypovascular Modulator. Accessed 2026. View Source